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Compound of Interest

Compound Name: Kenyaite

Cat. No.: B1172208 Get Quote

An In-depth Technical Guide to the Physical Properties of Kenyaite

This guide provides a comprehensive overview of the known physical properties of Kenyaite, a

hydrous sodium silicate mineral. It is intended for researchers, scientists, and professionals in

drug development and materials science who are interested in the detailed characterization of

this layered silicate. This document outlines quantitative data in structured tables, details

experimental protocols for property determination, and includes visualizations of key processes

and workflows.

General and Chemical Properties
Kenyaite is a layered hydrous sodium silicate first discovered in Lake Magadi, Kenya.[1][2][3]

Its chemical composition can vary, particularly in its interlayer water content and through the

exchange of sodium ions with protons when in contact with water.[4]

Property Value Source

Chemical Formula Na₂Si₂₂O₄₁(OH)₈·6H₂O [1][4]

Molecular Weight 1563.99 g/mol [1][4]

Composition

Sodium: 2.94% (3.96% Na₂O),

Silicon: 39.51% (84.52%

SiO₂), Hydrogen: 1.29%

(11.52% H₂O), Oxygen:

56.26%

[1]
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Crystallographic Properties
Kenyaite possesses a layered crystal structure, which is a defining characteristic of this

mineral group. The structure is known to be somewhat disordered, a common trait for hydrous

layer silicates with weak interactions between the silicate layers.[5]

Property Value Source

Crystal System Monoclinic (probable) [1][2][3]

Space Group Fdd2 [5]

Cell Dimensions
a = 7.79 Å, b = 19.72 Å, c =

6.91 - 7.3 Å, β = 95.9°
[1][2][3]

Axial Ratios a:b:c = 0.395:1:0.3504 [1]

Unit Cell Volume 1055.88 - 1115.48 Å³ [1][2]

Physical and Optical Properties
The physical and optical properties of Kenyaite are summarized in the table below. There are

some variations in reported density values, which may be attributed to differences in the

samples (natural vs. synthetic) and measurement techniques.

Property Value Source

Color White [1][2][4]

Streak White [4]

Hardness (Mohs) ~4 [4]

Density (g/cm³) 2.33 (Calculated) - 3.18 [2][4]

Transparency Transparent to Translucent [2][4]

Habit Concretionary, Nodular [4]

Refractive Index n ≈ 1.48 [3]
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Experimental Protocols
This section details the methodologies for key experiments used in the characterization of

Kenyaite.

Hydrothermal Synthesis of Kenyaite
Synthetic Kenyaite is often produced via hydrothermal methods. The following protocol is a

generalized procedure based on published literature.[2][6][7]

Materials:

Amorphous silica source (e.g., fumed silica, silica gel)

Sodium hydroxide (NaOH)

Distilled water

Procedure:

Prepare an aqueous suspension containing SiO₂ and NaOH. The molar ratios can be varied,

for example, a SiO₂/NaOH ratio ranging from 5 to 20 and an H₂O/NaOH ratio from 50 to 500.

[6]

Stir the mixture at room temperature to ensure homogeneity.

Transfer the suspension to a sealed autoclave or a similar pressure vessel.

Heat the vessel to a temperature between 100°C and 200°C. The formation of Kenyaite is

favored at higher temperatures (e.g., 150-180°C), while at lower temperatures (around

100°C), Magadiite may form as an intermediate product.[2][6][7]

Maintain the temperature for a duration ranging from several hours to several days. The

reaction time is significantly reduced at higher temperatures.[6][7]

After the reaction is complete, cool the vessel to room temperature.
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Filter the solid product, wash it thoroughly with distilled water to remove any unreacted

starting materials, and dry it at a moderate temperature (e.g., 60-80°C).

Hydrothermal Synthesis Workflow

Prepare SiO2 and NaOH
Aqueous Suspension Homogenize Mixture Transfer to Autoclave Hydrothermal Treatment

(100-200°C) Cool to Room Temperature Filter and Wash Dry Product Synthetic Kenyaite

Click to download full resolution via product page

A generalized workflow for the hydrothermal synthesis of Kenyaite.

X-Ray Diffraction (XRD) Analysis
XRD is a fundamental technique for identifying the crystalline phases and determining the

crystal structure of Kenyaite.

Instrumentation:

A powder X-ray diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å) is

typically used.[5]

Sample Preparation:

The Kenyaite sample is finely ground to a powder to ensure random orientation of the

crystallites.

The powder is then mounted onto a sample holder. To minimize preferred orientation of the

plate-like crystals, capillary samples may be used.[7]

Data Collection:

2θ Range: Data is typically collected over a 2θ range of 2° to 40° or higher.

Scan Speed: A slow scan speed is often employed to obtain high-resolution data.
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Operating Conditions: The X-ray source is operated at a specific voltage and current (e.g.,

40 kV and 30-40 mA).

Data Analysis:

The resulting diffraction pattern is analyzed to identify the characteristic peaks of Kenyaite.

The positions (2θ values) and intensities of the peaks are compared with standard diffraction

data from databases such as the International Centre for Diffraction Data (ICDD).

The lattice parameters and crystal structure can be refined using software like Rietveld

refinement programs.

Mohs Hardness Test
The Mohs hardness test is a simple and effective method for determining the relative hardness

of a mineral.

Materials:

A set of minerals of known hardness from the Mohs scale (1-10).

Common objects of known hardness (e.g., fingernail ~2.5, copper penny ~3.5, steel knife

~5.5).

Procedure:

Select a fresh, clean surface on the Kenyaite specimen.

Attempt to scratch the surface with an object of known hardness, starting with a softer object

and progressing to harder ones.

Press the point of the standard firmly against the surface of the Kenyaite sample.

Observe if a scratch is produced. A true scratch will be a visible groove, not just a line of

powdered material that can be rubbed off.
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The hardness of the Kenyaite sample is determined to be between the hardness of the

hardest material that it can scratch and the softest material that can scratch it. For Kenyaite,

this value is approximately 4.[4]

Density Measurement
The density of Kenyaite can be determined using a pycnometer.

Instrumentation:

A pycnometer (a glass flask with a precise volume).

An analytical balance.

Procedure:

Measure the mass of the clean, dry pycnometer (m₁).

Fill the pycnometer with the Kenyaite powder and measure the total mass (m₂).

Fill the pycnometer containing the sample with a liquid of known density (e.g., distilled water

or ethanol) in which the sample is insoluble. Ensure all air bubbles are removed. Measure

the total mass (m₃).

Empty and clean the pycnometer. Fill it completely with the same liquid and measure its

mass (m₄).

The density (ρ) of the Kenyaite sample is calculated using the following formula: ρ = [(m₂ -

m₁) * ρ_liquid] / [(m₄ - m₁) - (m₃ - m₂)] where ρ_liquid is the density of the liquid used.

Thermal Analysis (TGA/DTA)
Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are used to study

the thermal stability of Kenyaite and the loss of water molecules upon heating.

Instrumentation:

A simultaneous TGA/DTA instrument.
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Procedure:

A small amount of the Kenyaite sample is placed in a crucible (e.g., alumina or platinum).

The sample is heated at a constant rate (e.g., 10°C/min) over a specified temperature range

(e.g., from room temperature to 1000°C).

The analysis is typically performed under a controlled atmosphere, such as flowing nitrogen

or air.

TGA measures the change in mass of the sample as a function of temperature, which

corresponds to the loss of adsorbed and structural water.

DTA measures the difference in temperature between the sample and a reference material,

indicating endothermic or exothermic transitions, such as dehydration and phase changes.

Formation and Transformation Pathway
Kenyaite can be formed from the leaching of another layered silicate, Magadiite, and can

subsequently transform into quartz upon decomposition.[4] This transformation pathway is of

significant interest in geochemical and materials science contexts.

Magadiite
(Na₂Si₁₄O₂₉·7H₂O)

Kenyaite
(Na₂Si₂₂O₄₁(OH)₈·6H₂O)

Leaching Quartz
(SiO₂)

Decomposition

Click to download full resolution via product page

The transformation pathway from Magadiite to Kenyaite and then to Quartz.

This guide provides a foundational understanding of the physical properties of Kenyaite and

the experimental methods used for their determination. For more specific applications, it is

recommended to consult the primary research literature cited herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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